Cas no 23450-31-9 (4-Benzylbenzonitrile)

4-Benzylbenzonitrile structure
4-Benzylbenzonitrile structure
Product Name:4-Benzylbenzonitrile
CAS No:23450-31-9
MF:C14H11N
MW:193.243843317032
CID:288227
PubChem ID:141037
Update Time:2025-04-19

4-Benzylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Benzylbenzonitrile
    • Benzonitrile,4-(phenylmethyl)-
    • 4-benzyl-1-cyanobenzene
    • 4-Benzyl-benzonitril
    • 4-benzyl-benzonitrile
    • 4-Cyan-diphenylmethan
    • a-phenyl-p-tolunitrile
    • Benzonitrile, 4-(phenylmethyl)-
    • DTXSID70178003
    • SCHEMBL854445
    • 23450-31-9
    • A1-03971
    • AKOS006285742
    • MFCD08166337
    • Inchi: 1S/C14H11N/c15-11-14-8-6-13(7-9-14)10-12-4-2-1-3-5-12/h1-9H,10H2
    • InChI Key: CPRFNWUIJASATH-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 193.08900
  • Monoisotopic Mass: 193.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.14908

4-Benzylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Benzylbenzonitrile Related Literature

  • 1. Evaluation of the polar-inductive and mesomeric effects exerted by para-substituted phenyl rings on contiguous functionalities
    Emma Barchiesi,Silvia Bradamante,Giorgio A. Pagani J. Chem. Soc. Perkin Trans. 2 1987 1091
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